Cas no 105103-98-8 (1-chloro-2,4-dimethoxy-3-methylbenzene)
105103-98-8 structure
Product Name:1-chloro-2,4-dimethoxy-3-methylbenzene
CAS No:105103-98-8
MF:C9H11ClO2
MW:186.635442018509
CID:1149906
PubChem ID:13699340
Update Time:2025-04-20
1-chloro-2,4-dimethoxy-3-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-2,4-dimethoxy-3-methylbenzene
- DS-021622
- SCHEMBL14417429
- 105103-98-8
- DTXSID70547038
-
- Inchi: 1S/C9H11ClO2/c1-6-8(11-2)5-4-7(10)9(6)12-3/h4-5H,1-3H3
- InChI Key: HEDBIFMCQDNLML-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C)=C1OC)OC
Computed Properties
- Exact Mass: 186.04483
- Monoisotopic Mass: 186.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1-chloro-2,4-dimethoxy-3-methylbenzene Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
105103-98-8 (1-chloro-2,4-dimethoxy-3-methylbenzene) Related Products
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